Cas no 7069-41-2 (fema 3082)

• Product Name: fema 3082
• CAS No: 7069-41-2
• Molecular Formula: C₁₃H₂₄O
• Molecular Weight: 196.32900
• CID: 975509

fema 3082 Properties

Names and Identifiers

• fema 3082
• trans-2-tridecenal
• (2E)-tridec-2-enal
• (2E)-tridecenal
• (E)-2-tridecenal
• Ethanone,2-diazo-1-(2-ethynylphenyl)
• (E)-2-Tridecanal
• 2-trans-Tridecenal

• InChIKey： VMUNAKQXJLHODT-VAWYXSNFSA-N
• Inchi： InChI=1S/C13H24O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14/h11-13H,2-10H2,1H3/b12-11+
• SMILES： CCCCCCCCCC/C=C/C=O

Computed Properties

• Exact Mass: 196.18300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 10
• Heavy Atom Count: 14

Experimental Properties

• LogP: 4.27230
• PSA: 17.07000
• Refractive Index: 1.4582 (589.3 nm 19.5 ºC)
• Boiling Point: 115-118 °C10 mm Hg(lit.)
• Melting Point: 5°C (estimate)
• Flash Point: >230 °F
• Solubility: Almost insoluble (0.045 g/l) (25 º C),
• Color/Form: Not available
• Solubility: Not available
• Density: 0.8476 g/cm3 (19.6 ºC)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty aldehydes